Cas no 44042-56-0 (Dihydrogen phosphorothioate)

• Product Name: Dihydrogen phosphorothioate
• CAS No: 44042-56-0
• MF: H₂O₃PS
• MW: 113.052839756012
• CID: 2827740
• PubChem ID: 57447673
• Update Time: 2025-04-21

Dihydrogen phosphorothioate Chemical and Physical Properties

Names and Identifiers

• DTXCID30677284
• 44042-56-0
• Dihydrogen phosphorothioate
• DTXSID80726539

• Inchi： 1S/H3O3PS/c1-4(2,3)5/h(H3,1,2,3,5)/p-1
• InChI Key： RYYWUUFWQRZTIU-UHFFFAOYSA-M
• SMILES： S=P([O-])(O)O

Computed Properties

• Exact Mass: 112.94622709Da
• Monoisotopic Mass: 112.94622709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 95.6Ų